methyl 4-(2-hydroxyethoxy)cyclohexane-1-carboxylate
Cat. No. B8453113
M. Wt: 202.25 g/mol
InChI Key: WIDIECJCPZOVEH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH3:14][OH:15].[OH:1][CH2:2][CH2:3][O:4][CH:5]1[CH2:6][CH2:7][CH:8]([C:11](=[O:12])[OH:13])[CH2:9][CH2:10]1>>[OH:1][CH2:2][CH2:3][O:4][CH:5]1[CH2:6][CH2:7][CH:8]([C:11](=[O:12])[O:13][CH3:14])[CH2:9][CH2:10]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(O)C1CCC(OCCO)CC1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COC(=O)C1CCC(OCCO)CC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
